Cas no 1804920-42-0 (4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
-
- Inchi: 1S/C10H9F3N2O2/c1-6-9(17-10(11,12)13)8(16-2)5-7(15-6)3-4-14/h5H,3H2,1-2H3
- InChI Key: SEOVJQGGXIQCAJ-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=C(CC#N)N=C1C)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- XLogP3: 2.1
- Topological Polar Surface Area: 55.1
4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029086146-1g |
4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile |
1804920-42-0 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature
-
Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
-
Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
-
Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
Additional information on 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
Recent Advances in the Study of 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804920-42-0)
In recent years, the compound 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804920-42-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and acetonitrile functional groups, has shown promising potential in various therapeutic applications, including drug discovery and agrochemical development. The following research brief synthesizes the latest findings and advancements related to this compound, offering insights into its synthesis, biological activity, and potential applications.
The synthesis of 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile has been a focal point of recent studies. Researchers have developed novel synthetic routes to optimize yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have significantly improved the scalability and efficiency of production, making the compound more accessible for further research and development. Additionally, the structural elucidation of this compound has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity.
Biological evaluations of 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile have revealed its potential as a key intermediate in the development of bioactive molecules. Preliminary studies indicate that the compound exhibits notable activity against specific enzyme targets, particularly in the context of neurodegenerative diseases and inflammatory disorders. Its trifluoromethoxy group is believed to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug design. Furthermore, its agrochemical potential has been explored, with studies demonstrating its efficacy as a pesticide intermediate, offering a new avenue for crop protection strategies.
Recent pharmacological investigations have focused on the compound's mechanism of action and its interactions with biological systems. In vitro and in vivo studies have shown that 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile can modulate specific signaling pathways, particularly those involved in oxidative stress and inflammation. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer's disease and rheumatoid arthritis. However, further research is needed to fully elucidate its pharmacokinetic and toxicological profiles, ensuring its safety and efficacy for clinical use.
In conclusion, 4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804920-42-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery and agrochemical applications. Continued research efforts are essential to unlock its full potential and translate these findings into practical therapeutic and agricultural solutions.
1804920-42-0 (4-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile) Related Products
- 1443337-20-9(2-(2-(2,4-Difluorophenoxy)ethyl)-1,3-dioxane)
- 1638351-23-1((4-chlorobenzyl)hydrazine methanesulfonate)
- 1603173-59-6(tert-butyl 4-(chlorosulfonyl)-1,4-diazepane-1-carboxylate)
- 1807158-25-3(Ethyl 5-cyano-2-fluoro-4-(hydroxymethyl)phenylacetate)
- 667887-30-1(2-(2-{4-(Trifluoromethoxy)anilinocarbonyl}phenyl)acetic acid)
- 61780-18-5(methyl 2-amino-3-(4-methoxyphenyl)propanoate)
- 1936236-91-7(2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)
- 2137721-99-2(1-Propanone, 1-[3-amino-4-(2-methylpropyl)-1-piperidinyl]-)
- 1219948-58-9(2-(4-Piperidinyl)ethyl 3-methylbutanoate hydrochloride)
- 34940-35-7(13-hydroxy-11-methyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)



